Cas no 107276-40-4 (Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]-)

• Product Name: Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]-
• CAS No: 107276-40-4
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 180220
• PubChem ID: 60185
• Update Time: 2025-04-19

Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]-
• 3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]aniline
• 1-(4-Methoxy-phenoxy)-3-(4-amino-2-methoxy-phenoxy)-propan
• 1-< 4-Methoxy-phenoxy> -3-< 4-amino-2-methoxy-phenoxy> -propan
• 4-(3-(p-Methoxyphenoxy)propoxy)-m-anisidine
• AC1L1SQ8
• AC1Q578T
• amp
• B 5227
• BRN 2817484
• LS-20154
• M &amp
• M B 5227
• m-ANISIDINE, 4-(3-(p-METHOXYPHENOXY)PROPOXY)-
• AKOS022326772
• 107276-40-4
• DTXSID90147993
• M & B 5227
• 3-Methoxy-4-(3-(4-methoxyphenoxy)propoxy)aniline

• Inchi： 1S/C17H21NO4/c1-19-14-5-7-15(8-6-14)21-10-3-11-22-16-9-4-13(18)12-17(16)20-2/h4-9,12H,3,10-11,18H2,1-2H3
• InChI Key： CMOWKACUQPBKIP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)N)CCCOC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 303.14713
• Monoisotopic Mass: 303.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 3.2

Experimental Properties

• Density: 1.144
• Boiling Point: 466.1°C at 760 mmHg
• Flash Point: 249.7°C
• Refractive Index: 1.562
• PSA: 62.94
• LogP: 3.71510